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Abstract
Recrystallization is a fundamental technique for the purification of solid organic compounds.

This document provides a detailed protocol for the purification of benzoic acid using water as

the recrystallization solvent. The method leverages the differential solubility of benzoic acid in

hot versus cold water to remove impurities.[1][2][3] This application note includes a

comprehensive experimental procedure, data on the solubility of benzoic acid, and expected

recovery rates to guide researchers in obtaining high-purity benzoic acid for various research

and development applications.

Introduction
Benzoic acid (C₆H₅COOH) is a simple aromatic carboxylic acid widely used as a precursor in

the synthesis of various organic compounds and as a preservative in the food and

pharmaceutical industries.[4] The purity of benzoic acid is critical for its intended applications.

Recrystallization is an effective and environmentally friendly method for its purification, primarily

utilizing water as a solvent.[4] The principle of this technique relies on the fact that the solubility

of benzoic acid in water increases significantly with temperature.[4][5][6] By dissolving the

impure benzoic acid in a minimum amount of hot water and then allowing it to cool slowly, pure

benzoic acid crystals form, leaving the impurities dissolved in the cold mother liquor.[1][2]
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Data Presentation
Table 1: Solubility of Benzoic Acid in Water at Various
Temperatures

Temperature (°C) Solubility (g/L)

0 1.7[4][5][6]

18 2.7[4]

25 3.44[4][7]

40 5.51[4]

75 21.45[4][5]

100 56.31[4][5][6]

Table 2: Typical Experimental Parameters and Expected
Yield

Parameter Value

Starting Mass of Impure Benzoic Acid ~1.0 g

Purity of Crude Benzoic Acid Varies

Solvent Deionized Water

Typical Percent Recovery 65-85%[4][8][9]

Melting Point of Pure Benzoic Acid 122.4 °C

Experimental Protocol
This protocol details the steps for the purification of benzoic acid by recrystallization from water.

Materials and Equipment
Impure benzoic acid

Deionized water
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Erlenmeyer flasks (125 mL and 250 mL)

Hot plate

Buchner funnel and filter flask

Filter paper

Glass stirring rod

Ice bath

Watch glass

Spatula

Graduated cylinders

Melting point apparatus

Procedure
Dissolution:

1. Weigh approximately 1.0 g of impure benzoic acid and transfer it to a 125 mL Erlenmeyer

flask.[10]

2. Add approximately 20-30 mL of deionized water to the flask.[8]

3. Heat the mixture on a hot plate to a gentle boil while stirring with a glass rod to facilitate

dissolution.[1][2]

4. If solid material remains, add small portions of hot deionized water (1-2 mL at a time) until

the benzoic acid is completely dissolved.[1][11] Avoid adding an excess of water to ensure

a good yield.[11]

Hot Filtration (if necessary):

1. If insoluble impurities are present, perform a hot gravity filtration.
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2. Place a stemless funnel with fluted filter paper into the neck of a clean 250 mL Erlenmeyer

flask and preheat both on the hot plate.[12]

3. Carefully and quickly pour the hot benzoic acid solution through the hot funnel to remove

the insoluble impurities.[2]

Crystallization:

1. Remove the flask containing the clear filtrate from the hot plate and allow it to cool slowly

to room temperature on a benchtop. Slow cooling promotes the formation of larger, purer

crystals.[1][11]

2. Once the flask has reached room temperature and crystal formation appears complete,

place it in an ice bath for 10-15 minutes to maximize the yield of crystals.[1][8]

Collection of Crystals:

1. Set up a Buchner funnel with a piece of filter paper that fits snugly over the holes and

connect it to a filter flask under vacuum.

2. Wet the filter paper with a small amount of ice-cold deionized water to ensure it is sealed

against the funnel.

3. Swirl the crystalline mixture in the Erlenmeyer flask and pour it into the Buchner funnel.

4. Use a small amount of the cold filtrate to rinse any remaining crystals from the flask into

the funnel.

5. Wash the crystals in the funnel with a small portion of ice-cold deionized water to remove

any remaining soluble impurities.[1]

Drying:

1. Leave the vacuum on to pull air through the crystals for several minutes to help them dry.

2. Carefully remove the filter paper with the crystals from the funnel and place it on a pre-

weighed watch glass.
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3. Allow the crystals to air dry completely. The drying process can be expedited by placing

the watch glass in a drying oven at a low temperature (e.g., 50-60 °C).

Analysis:

1. Once dry, weigh the purified benzoic acid to determine the final mass and calculate the

percent recovery.

2. Determine the melting point of the recrystallized benzoic acid. A sharp melting point close

to the literature value (122.4 °C) is an indicator of high purity.[12]

Calculation of Percent Recovery
The percent recovery is calculated using the following formula:

Percent Recovery (%) = (Mass of Pure Benzoic Acid / Mass of Impure Benzoic Acid) x 100[13]

Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and gloves.[14][15][16]

Handle benzoic acid in a well-ventilated area or a fume hood to avoid inhaling dust.[14][15]

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[14][16]

Use caution when working with the hot plate and hot glassware to prevent burns.

Dispose of all chemical waste according to institutional guidelines.[15]
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Caption: Workflow for the Purification of Benzoic Acid by Recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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